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Compound of Interest

Compound Name: 1,3-Cyclohexanediol

Cat. No.: B1223022

An In-depth Technical Guide to the Commercial Availability and Suppliers of 1,3-
Cyclohexanediol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability,
suppliers, and key technical data for 1,3-Cyclohexanediol. It is designed to assist researchers,
scientists, and professionals in drug development in sourcing this important chemical
intermediate. This document includes a summary of suppliers, quantitative data, and detailed
experimental protocols for its synthesis.

Commercial Availability and Suppliers

1,3-Cyclohexanediol is readily available from a variety of chemical suppliers, typically as a
mixture of cis and trans isomers. Specific isomers are also commercially available. The
compound is an important raw material and intermediate in organic synthesis, finding
applications in the pharmaceutical, agrochemical, and dyestuff industries.[1]

Below is a summary of major suppliers and their product offerings. Please note that catalog
numbers, product specifications, and availability are subject to change and should be verified
directly with the supplier.

Table 1: Major Suppliers of 1,3-Cyclohexanediol (mixture of cis and trans isomers)

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1223022?utm_src=pdf-interest
https://www.benchchem.com/product/b1223022?utm_src=pdf-body
https://www.benchchem.com/product/b1223022?utm_src=pdf-body
https://www.benchchem.com/product/b1223022?utm_src=pdf-body
https://www.benchchem.com/product/b1223022?utm_src=pdf-body
https://www.tcichemicals.com/JP/en/p/C2322
https://www.benchchem.com/product/b1223022?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1223022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

. . Catalog
Supplier Product Name  CAS Number Purity
Number
Thermo Scientific 13
Chemicals ’ _ >97.5% L04110,
Cyclohexanediol, 504-01-8 )
(formerly Alfa ) (Silylated GC) AAAL17576
cis + trans, 98%
Aesar)
1,3-
) ] Cyclohexanediol,
Sigma-Aldrich i ] 504-01-8 98% C101109
mixture of cis
and trans, 98%
1,3-
] Cyclohexanediol
TCI Chemicals _ 504-01-8 >98.0% (GC) Co0481
(cis- and trans-
mixture)
1,3-
Santa Cruz Cyclohexanediol,
_ _ _ 504-01-8 - sc-239103
Biotechnology mixture of cis
and trans
Simson Pharma 1,3- ) )
504-01-8 High Quality -

Limited

Cyclohexanediol

Table 2: Suppliers of Specific Isomers of 1,3-Cyclohexanediol
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) Product CAS ] Catalog
Supplier Isomer Purity
Name Number Number
cis-1,3-
TCI ]
) Cyclohexane cis 823-18-7 >98.0% (GC) C2322
Chemicals }
diol
cis-1,3-
Carbomer.co )
Cyclohexane cis 823-18-7 - 1-01506
m
diol
trans-1,3-
Min. 98.0%
Lab Pro Inc. Cyclohexane trans 5515-64-0 (GC) C2323-1G
diol
) trans-1,3-
Sigma-
) Cyclohexane trans 5515-64-0 98% -
Aldrich diol
io

Quantitative Data

The following table summarizes key quantitative data for 1,3-Cyclohexanediol, compiled from
various supplier and literature sources.

Table 3: Physicochemical Properties of 1,3-Cyclohexanediol
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Property Value Source

Mixture of cis/trans Isomers
(CAS: 504-01-8)

Molecular Formula CeH1202 [2][3]

Molecular Weight 116.16 g/mol [2][3]

Colorless to white crystals,

powder, or fused solid.[2] Can
Appearance , [2][4]

also be a clear, slightly yellow

viscous liquid after melting.[4]

Boiling Point 246-247 °C (lit.) [5]
Purity Typically 297.5% - 98% [2][5]
Solubility Soluble in water.

cis-lsomer (CAS: 823-18-7)

Melting Point 82.0t0 87.0 °C [1]

trans-Isomer (CAS: 5515-64-0)

Melting Point 115°C [6]

Experimental Protocols

The most common industrial synthesis of 1,3-cyclohexanediol involves the hydrogenation of
resorcinol or the reduction of 1,3-cyclohexanedione. Below are detailed experimental protocols
based on literature procedures.

Synthesis of 1,3-Cyclohexanediol via Hydrogenation of
Resorcinol

This method is widely used for the industrial production of 1,3-cyclohexanedione, which can
then be further reduced to 1,3-cyclohexanediol. A typical procedure for the initial
hydrogenation to the dione is as follows:
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Materials:

Resorcinol

Sodium hydroxide

Water

Palladium on carbon (Pd/C) catalyst (e.g., 3-5 wt% Pd) or Raney Nickel

Hydrogen gas

Hydrochloric acid

Stainless steel autoclave reactor

Procedure:

A solution of resorcinol and sodium hydroxide in water is prepared. A molar ratio of NaOH to
resorcinol of approximately 1.2:1 is often optimal for high yield of the intermediate 1,3-
cyclohexanedione.[7]

The solution and the catalyst (e.g., Pd/C or Raney Nickel) are charged into a high-pressure
autoclave.[8][9]

The autoclave is sealed and purged with nitrogen, followed by pressurizing with hydrogen
gas to the desired pressure (e.g., 0.5-4 MPa).[7]

The reaction mixture is heated to a specific temperature (e.g., 45-50 °C) and stirred
vigorously. The reaction is exothermic and may require cooling to maintain the desired
temperature.[7][9]

The reaction is monitored until the theoretical amount of hydrogen has been consumed.
After cooling and depressurizing the reactor, the catalyst is removed by filtration.

The resulting solution contains the sodium salt of 1,3-cyclohexanedione. Acidification with a
strong acid like hydrochloric acid to a pH of about 2.5 precipitates 1,3-cyclohexanedione,
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which can be isolated by filtration and drying.[8]

e The isolated 1,3-cyclohexanedione can then be reduced to 1,3-cyclohexanediol using a
suitable reducing agent.

Synthesis of 1,3-Cyclohexanediol via Reduction of 1,3-
Cyclohexanedione

This protocol details the reduction of the intermediate 1,3-cyclohexanedione to the final diol
product.

Materials:

1,3-Cyclohexanedione

Sodium borohydride (NaBHa4)

Tetrahydrofuran (THF)

1 N Hydrochloric acid

Procedure:

In a reaction vessel, suspend sodium borohydride in tetrahydrofuran.

o A solution of 1,3-cyclohexanedione in tetrahydrofuran is added dropwise to the sodium
borohydride suspension.[10]

e The reaction mixture is heated (e.g., to 60°C) and stirred for several hours (e.g., 27 hours).
[10]

 After the reaction is complete, the mixture is cooled, and 1 N hydrochloric acid is carefully
added to quench the excess sodium borohydride.[10]

e The 1,3-cyclohexanediol product can then be isolated from the reaction mixture by
standard techniques such as extraction, distillation, or crystallization.[10] The yield for this
reduction can be around 75%.[10]
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Visualizations
Synthesis Pathway of 1,3-Cyclohexanediol

The following diagram illustrates a common synthetic route from resorcinol to 1,3-
cyclohexanediol.

NaBHa, THF

Sodium Salt of
1,3-Cyclohexanedione

HCI (acidification) Reduction [ 1 3 Cyclohexanediol

1,3-Cyclohexanedione

Neutralization

Hydrogenation
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Hz (pressure)

Resorcinol

Click to download full resolution via product page

Caption: A typical two-step synthesis of 1,3-Cyclohexanediol from Resorcinol.

Supply Chain and Quality Control Workflow

This diagram outlines the typical workflow from raw material sourcing to the final product for
researchers.
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Caption: Workflow from manufacturing to researcher for 1,3-Cyclohexanediol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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